1-(4-Methylphenylmethyl)hydrazinecarboxamide methanesulfonate

• CAS No.: 425675-45-2
• Molecular Formula: C10H17N3O4S
• Molecular Weight: 275.33 g/mol
• IUPAC Name: 1-amino-1-[(4-methylphenyl)methyl]urea;methanesulfonic acid
• InChI: InChI=1S/C9H13N3O.CH4O3S/c1-7-2-4-8(5-3-7)6-12(11)9(10)13;1-5(2,3)4/h2-5H,6,11H2,1H3,(H2,10,13);1H3,(H,2,3,4)
• InChI Key: SPZGBPGLGSRRNY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN(C(=O)N)N.CS(=O)(=O)O

Description

1-(4-Methylphenylmethyl)hydrazinecarboxamide methanesulfonate is a useful research compound. Its molecular formula is C10H17N3O4S and its molecular weight is 275.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A 22-L 4-neck flask was equipped with an overhead stirring apparatus, warming/cooling bath, thermometer probe, condenser, and 500-mL addition funnel. The flask was charged with 2-(Aminocarbonyl)-2-(4-methylphenylmethyl)-hydrazine carboxylic acid, 1,1-dimethylethyl ester (1100 g, 3.94 moles) and dichloromethane (12 L). The mixture was warmed to 30-35° C. to completely dissolve all solids, then cooled to 25-30° C. and methanesulfonic acid (MsOH) (398 g, 4.14 moles) was added over 30 min. The water bath was replaced with a heating mantle and the reaction solution was heated at reflux for 12-20 hours, and, monitored by TLC analysis (Ethyl Acetate 100%; I2, Rf(sm)=0.3, Rf(prod)=0.1) When complete, the reaction mixture was diluted with heptane (4000 mL), cooled to 10-20° C., and stirred for 30 min. After filtration, the cake was washed with heptane (2×1000 mL) and dried in vacuo at 35-45° C., to afford the title compound as a white solid (1070 g, 98.6%). 1H NMR (DMSO-d6, 300 MHz): δ 1.35 (s, 9 H), 2.26 (s, 1 H), 4.45 (br s, 2 H), 6.06 (s, 2 H), 7.10 (s, 4 H), 8.88 (br s, 1 H); Anal. Calcd. for C10H17N3O4 S,: C, 43.62; H, 6.22; N, 15.26; S, 11.64. Found: C, 43.33; H, 6.21; N, 14.97.